Cas no 2055839-71-7 (O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate)

• Product Name: O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• CAS No: 2055839-71-7
• MF: C₁₉H₃₁FN₂O₆
• MW: 402.457649469376
• MDL: MFCD30530450
• CID: 4634884
• PubChem ID: 125461684
• Update Time: 2025-06-03

O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• 1-((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl) 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• 1-{1-[(tert-butoxy)carbonyl]piperidin-4-ylmethyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• 1-(1-[(tert-Butoxy)carbonyl]piperidin-4-yl)methyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• SB23194
• 1-{1-(Boc)-piperidin-4-yl}methyl 4-methyl 4-fluor
• O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• AS-53437
• AKOS030627910
• 1-((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)4-methyl4-fluoropiperidine-1,4-dicarboxylate
• P16488
• MFCD30530450
• 1-[1-(tert-butoxycarbonyl)piperidin-4-yl]methyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• SY100439
• 1-{1-(Boc)-piperidin-4-yl}methyl 4-methyl 4-fluoropiperidine-1,4-dicarboxylate
• 1-[(1-Boc-4-piperidyl)methyl] 4-Methyl 4-Fluoropiperidine-1,4-dicarboxylate
• 4-O-methyl 1-O-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methyl] 4-fluoropiperidine-1,4-dicarboxylate
• CS-0052661
• 2055839-71-7
• 1,4-Piperidinedicarboxylic acid, 4-fluoro-, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-4-piperidinyl]methyl] 4-methyl ester

• MDL： MFCD30530450
• Inchi： 1S/C19H31FN2O6/c1-18(2,3)28-17(25)21-9-5-14(6-10-21)13-27-16(24)22-11-7-19(20,8-12-22)15(23)26-4/h14H,5-13H2,1-4H3
• InChI Key： QWHLQWZETGNVET-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CCN(C(=O)OCC2CCN(C(=O)OC(C)(C)C)CC2)CC1

Computed Properties

• Exact Mass: 402.21661487g/mol
• Monoisotopic Mass: 402.21661487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.4

Additional information on O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate

Introduction to O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate (CAS No. 2055839-71-7)

O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2055839-71-7, represents a unique molecular architecture that combines several key functional groups, making it a promising candidate for further exploration in drug development.

The molecular structure of this compound features a central piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This piperidine core is modified with two distinct substituents: a 1-tert-butoxycarbonyl group and an O4-methyl 4-fluoropiperidine moiety. The presence of these groups not only influences the compound's chemical properties but also opens up diverse possibilities for its biological activity.

The 1-tert-butoxycarbonyl group, commonly known as Boc, serves as a protecting group in organic synthesis. It helps to shield the amine functionality during synthetic reactions, ensuring that the compound can be manipulated without unwanted side reactions. This protective mechanism is particularly valuable in multi-step syntheses where selective reactivity is crucial.

The other notable feature is the O4-methyl 4-fluoropiperidine moiety. The fluorine atom in this group introduces electronic and steric effects that can significantly influence the compound's interactions with biological targets. Fluorinated piperidines are well-documented in medicinal chemistry for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their broad spectrum of biological activities. Piperidines are known to exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The specific combination of substituents in O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate positions it as a potential lead compound for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in anticancer therapies. The piperidine scaffold is particularly well-suited for kinase inhibition due to its ability to mimic ATP binding pockets and disrupt enzymatic activity. The presence of both fluorine and methyl groups on the piperidine ring may enhance binding interactions with target kinases, leading to improved therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated piperidines in drug discovery. For instance, fluorine atoms can increase the lipophilicity of a molecule, facilitating its penetration across biological membranes. Additionally, fluorine can participate in favorable interactions with hydrogen bond donors and acceptors in biological targets, thereby strengthening binding affinity. These properties make fluorinated piperidines valuable components in the design of small molecule drugs.

The synthesis of O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate involves several sophisticated organic transformations. The introduction of the Boc protecting group requires careful control of reaction conditions to ensure high selectivity and yield. Subsequent functionalization with the O4-methyl 4-fluoropiperidine moiety demands precise manipulation to avoid unwanted side products.

In conclusion, O1-[(1-tert-butoxycarbonyl-4-piperidyl)methyl] O4-methyl 4-fluoropiperidine-1,4-dicarboxylate (CAS No. 2055839-71-7) represents a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further exploration in drug development, particularly in the areas of kinase inhibition and CNS disorders. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicinal chemistry.